Cas no 898771-36-3 (3'-Azetidinomethyl-2-cyanobenzophenone)

• Product Name: 3'-Azetidinomethyl-2-cyanobenzophenone
• CAS No: 898771-36-3
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• MDL: MFCD03842071
• CID: 994187
• PubChem ID: 24724845
• Update Time: 2025-04-20

3'-Azetidinomethyl-2-cyanobenzophenone Chemical and Physical Properties

Names and Identifiers

• 2-[3-(azetidin-1-ylmethyl)benzoyl]benzonitrile
• 3'-AZETIDINOMETHYL-2-CYANOBENZOPHENONE
• 3'-AZETIDIN-1-YLMETHYL-2-CYANOBENZOPHENONE
• 2-{3-[(Azetidin-1-yl)methyl]benzoyl}benzonitrile
• DTXSID30643242
• MFCD03842071
• SB51072
• 2-(3-(Azetidin-1-ylmethyl)benzoyl)benzonitrile
• AKOS016020455
• 898771-36-3
• 3'-Azetidinomethyl-2-cyanobenzophenone

• MDL： MFCD03842071
• Inchi： 1S/C18H16N2O/c19-12-16-6-1-2-8-17(16)18(21)15-7-3-5-14(11-15)13-20-9-4-10-20/h1-3,5-8,11H,4,9-10,13H2
• InChI Key： VBECEPWTMYZXDD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#N)C1=CC=CC(=C1)CN1CCC1

Computed Properties

• Exact Mass: 276.12600
• Monoisotopic Mass: 276.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 2.93288

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones